[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate

• IUPAC Name: [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate
• InChI: InChI=1S/C21H20N4O4/c26-18(25-12-10-24(11-13-25)15-6-2-1-3-7-15)14-29-21(28)19-16-8-4-5-9-17(16)20(27)23-22-19/h1-9H,10-14H2,(H,23,27)
• InChI Key: NBLLHUCUPZGHBW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)COC(=O)C3=NNC(=O)C4=CC=CC=C43
• Molecular Formula: C21H20N4O4
• Molecular Weight: 392.4 g/mol

Description

[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate, also known as PEP2, is a chemical compound that has been extensively studied for its potential therapeutic applications. This molecule has been shown to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate is not yet fully understood, but it is believed to act on multiple targets within the body. One proposed mechanism of action is through the modulation of the GABAergic system, which is involved in the regulation of anxiety and other neurological processes. [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate has also been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate has been shown to exhibit a wide range of biochemical and physiological effects. It has been demonstrated to have anti-inflammatory effects by reducing the production of inflammatory cytokines and inhibiting the activity of certain enzymes involved in inflammation. [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting the growth and proliferation of tumors. Additionally, [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate has been shown to have anxiolytic effects by reducing anxiety-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate in lab experiments is its wide range of biological activities, which makes it a promising candidate for further research. Additionally, [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate has been shown to have low toxicity and is generally well-tolerated in animal models. However, one limitation of using [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate in lab experiments is its relatively complex synthesis process, which may make it difficult to produce in large quantities.

Future Directions

There are many potential future directions for research on [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate and to identify its molecular targets. Finally, there is a need for more studies to investigate the safety and efficacy of [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate in animal models and eventually in human clinical trials.

Synthesis Methods

[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate can be synthesized through a multi-step process that involves the condensation of phthalic anhydride with 1-phenylpiperazine, followed by the addition of ethyl chloroacetate and sodium hydroxide. The resulting product is then purified through recrystallization to obtain [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate in its pure form.

Scientific Research Applications

[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-anxiety effects. Additionally, [2-oxo-2-(4-phenylpiperazin-1-yl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.